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Compound of Interest

Compound Name: 3-Aminopentane-d5

Cat. No.: B12389926

Get Quote

Executive Summary
3-Aminopentane-d5 (CAS: 1219802-43-3) is a stable, isotopically labeled aliphatic amine

primarily used as an internal standard in mass spectrometry and NMR spectroscopy.[1] While

the deuterium labeling (

H) renders it non-radioactive and chemically stable, the parent structure dictates its hazardous
waste profile.

Immediate Action Required:

Primary Hazards: Highly Flammable (Flash Point < 23°C) and Corrosive (Skin/Eye Damage).

[2]

RCRA Classification:D001 (Ignitable) and D002 (Corrosive).

Critical Restriction: Do NOT commingle with acidic waste streams or strong oxidizers.[3][4]

The resulting exothermic reaction can pressurize containers and cause catastrophic failure.
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To manage disposal effectively, one must understand the physicochemical properties driving

the hazard. The deuterated analog behaves nearly identically to the unlabeled parent (3-

aminopentane) regarding safety.

Property Specification Operational Implication

Chemical Structure
Aliphatic amine; strong base.

[1]

Flash Point
< 23°C (Est. based on GHS

Cat 2)

High Fire Risk. Ground all

equipment; use spark-proof

tools.

pH > 11.5 (Strongly Basic)

Corrosive. Incompatible with

glass stoppers (freezing risk)

over long periods; etches

some plastics.

RCRA Codes
D001 (Ignitable), D002

(Corrosive)

Must be segregated into

"Flammable/Corrosive" waste

streams.

Isotope Status
Stable Isotope (

H)

Non-Radioactive. No decay;

standard chemical disposal

applies.

The "Why" Behind the Protocol
Basicity: Aliphatic amines are organic bases. If mistakenly poured into a "General Organic

Waste" carboy containing acetic acid or acid chlorides, an immediate acid-base

neutralization occurs. This is highly exothermic (releases heat) and can boil off volatile

solvents in the container, leading to an explosion or "geyser" effect.

Volatility: With a low boiling point and high vapor pressure, 3-aminopentane-d5 vapors are

heavier than air and can travel to ignition sources. Waste containers must be kept

hermetically sealed when not in use.
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Phase 1: Waste Segregation (The Golden Rule)
Goal: Prevent incompatible chemistry in the waste stream.

Isolate the Stream: Designate a specific satellite accumulation container for "Basic Organic

Waste."

Verify Incompatibilities: Ensure the container is free of:

Acids (Sulfuric, Hydrochloric, Acetic).

Oxidizers (Peroxides, Nitrates).

Acid Anhydrides/Chlorides.[3][4][5]

Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass.

Note: If using glass, ensure the cap has a PTFE (Teflon) liner. Amines can seize ground

glass joints; do not use glass stoppers for waste.

Phase 2: Packaging & Inventory (Lab Packing)
Because 3-Aminopentane-d5 is a high-value reagent often used in small quantities (mg to g),

"Lab Packing" is the preferred disposal method over "Bulking."

Primary Container: Keep the chemical in its original vial if possible. Ensure the cap is tight.[1]

[4][6][7]

Secondary Containment: Place the vial into a larger, chemically compatible jar (e.g., wide-

mouth HDPE) with an absorbent material (vermiculite) to cushion and absorb leaks.

Inventory Reconciliation:

Deuterated compounds are expensive. Ensure the inventory log is updated to "Disposed"

to prevent "ghost inventory" during audits.

Cost Control: If the material is uncompromised but expired, check if it can be re-purposed

for qualitative training runs before disposal.
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Phase 3: Labeling
Affix a hazardous waste label with the following specific data:

Chemical Name: 3-Aminopentane-d5 (Write out "Deuterated" to avoid confusion).

Hazards: Flammable Liquid, Corrosive.[2][8][9]

Decontamination of Glassware (NMR Tubes)
Researchers often struggle with cleaning NMR tubes containing trace d5-amines.

The Rinse: Rinse the NMR tube 3x with a low-grade solvent (e.g., Acetone or Methanol).

The Collect: Collect these rinsates into the Flammable/Corrosive waste container.

The Wash: Only after the solvent rinse should the tube be washed with aqueous acid or

detergent.

Reasoning: Rinsing directly with acid while significant amine remains can cause rapid

heating in the narrow NMR tube, potentially cracking the glass.

Operational Workflow (Decision Logic)
The following diagram illustrates the decision matrix for disposing of 3-Aminopentane-d5,

ensuring compliance with RCRA regulations and preventing safety incidents.
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Waste Generation:
3-Aminopentane-d5

Analyze State:
Pure Reagent vs. Dilute Mix

Pure/High Concentration
(Expired/Excess)

Unused/Stock

Dilute Mixture
(Reaction Waste)

Experimental Waste

PROTOCOL A: Lab Pack
Keep in original vial.

Place in secondary HDPE container.

CRITICAL CHECK:
Is waste container pH > 10?

Labeling:
'Flammable, Corrosive'

RCRA: D001, D002

Transfer to
Licensed Waste Vendor

(Incineration)

STOP: Do NOT mix with
Acids or Oxidizers

If Acidic Stream

PROTOCOL B: Bulking
Add to 'Basic Organic' Waste.

Ground container.

If Basic Stream

Click to download full resolution via product page

Figure 1: Decision matrix for the safe disposal of deuterated aliphatic amines, distinguishing

between pure stock (Lab Pack) and mixed waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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